Cas no 62322-08-1 (4H-Pyran-4-one, 2-ethyl-2,3-dihydro-2-methyl-)

• Product name: 4H-Pyran-4-one, 2-ethyl-2,3-dihydro-2-methyl-
• CAS No: 62322-08-1
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 449383
• PubChem ID: 12308375

4H-Pyran-4-one, 2-ethyl-2,3-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-ethyl-2,3-dihydro-2-methyl-
• 2-ethyl-2-methyl-3H-pyran-4-one
• AKOS013423917
• SCHEMBL15195739
• 62322-08-1
• DTXSID60487136

• Inchi： InChI=1S/C8H12O2/c1-3-8(2)6-7(9)4-5-10-8/h4-5H,3,6H2,1-2H3
• InChI Key： TXCQFKLHUNHZRU-UHFFFAOYSA-N
• SMILES： CCC1(CC(=O)C=CO1)C

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 26.3